molecular formula C11H13Cl2N3O2S B6078543 2-[2-(2,4-dichlorophenoxy)propanoyl]-N-methylhydrazinecarbothioamide

2-[2-(2,4-dichlorophenoxy)propanoyl]-N-methylhydrazinecarbothioamide

Cat. No. B6078543
M. Wt: 322.2 g/mol
InChI Key: SQALJBGQYIISHX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[2-(2,4-dichlorophenoxy)propanoyl]-N-methylhydrazinecarbothioamide is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is commonly referred to as 'Hydralazine' and has shown promising results in various studies.

Mechanism of Action

Hydralazine works by relaxing the smooth muscles in the blood vessels, thereby reducing the resistance to blood flow and lowering blood pressure. It also has a direct effect on the heart, increasing the force of contraction and cardiac output.
Biochemical and Physiological Effects:
Hydralazine has been shown to have a variety of biochemical and physiological effects. It has been shown to increase nitric oxide production, reduce oxidative stress, and have anti-inflammatory effects. It has also been shown to improve endothelial function and reduce vascular stiffness.

Advantages and Limitations for Lab Experiments

Hydralazine has several advantages for lab experiments. It is readily available, relatively inexpensive, and has been extensively studied. However, it also has some limitations such as potential toxicity and the need for careful handling and storage.

Future Directions

There are several future directions for the study of Hydralazine. It has shown promising results in cancer treatment, and further studies could explore its potential use in combination with other drugs. It could also be studied for its potential use in the treatment of other diseases such as diabetes and Alzheimer's disease. Additionally, further studies could explore its mechanism of action and potential side effects.
Conclusion:
In conclusion, Hydralazine is a chemical compound that has shown promising results in scientific research. It has a variety of applications and has been extensively studied for its potential use in the treatment of hypertension, heart failure, and kidney disease. Further studies could explore its potential use in cancer treatment and other diseases. However, it also has limitations such as potential toxicity and the need for careful handling and storage.

Synthesis Methods

Hydralazine is synthesized by reacting 2,4-dichlorophenoxyacetic acid with thionyl chloride to obtain 2,4-dichlorophenoxyacetyl chloride. This is then reacted with N-methylhydrazinecarbothioamide to obtain Hydralazine.

Scientific Research Applications

Hydralazine has been extensively studied for its potential use in scientific research. It has been shown to have a variety of applications such as in the treatment of hypertension, heart failure, and kidney disease. It has also been studied for its potential use in cancer treatment.

properties

IUPAC Name

1-[2-(2,4-dichlorophenoxy)propanoylamino]-3-methylthiourea
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H13Cl2N3O2S/c1-6(10(17)15-16-11(19)14-2)18-9-4-3-7(12)5-8(9)13/h3-6H,1-2H3,(H,15,17)(H2,14,16,19)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SQALJBGQYIISHX-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C(=O)NNC(=S)NC)OC1=C(C=C(C=C1)Cl)Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H13Cl2N3O2S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

322.2 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-[2-(2,4-dichlorophenoxy)propanoyl]-N-methylhydrazinecarbothioamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.